3-(2-Phenylhydrazinylidene)oxolane-2,4-dione

• CAS RN: 94512-47-7
• Molecular Formula: C10H8N2O3
• Molecular Weight: 204.18 g/mol
• IUPAC Name: 3-hydroxy-4-phenyldiazenyl-2H-furan-5-one
• InChI: InChI=1S/C10H8N2O3/c13-8-6-15-10(14)9(8)12-11-7-4-2-1-3-5-7/h1-5,13H,6H2
• InChI Key: BOOBIOLMOZHYCN-UHFFFAOYSA-N
• Canonical SMILES: C1C(=C(C(=O)O1)N=NC2=CC=CC=C2)O

Description

3-(2-Phenylhydrazinylidene)oxolane-2,4-dione is a useful research compound. Its molecular formula is C10H8N2O3 and its molecular weight is 204.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

300 ml of 6N hydrochloric acid solution was placed in a 1.5-liter flask equipped with a 250-ml dropping funnel, a mechanical stirrer and a thermometer. 57.6 g (0.61 mol) of distilled aniline was added with ice cooling. A solution of 43.92 g (0.64 mol) of sodium nitrite in 90 ml of ice water was added dropwise the resulting suspension and stirred for 40 min. The resultant diazonium salt solution was added dropwise to a solution of 60 g (0.6 mol) of tetronic acid and 120 g (0.88 mol) of sodium acetate trihydrate in 900 ml of water for 30 min. After this addition a yellow solid immediately precipitated. The reaction mixture was stirred at 10° C. for 1.5 hours, and filtered off; and the product was washed with 500 ml of cold methanol. It was dried at 35° C. in a vacuum. Concerning the product: Yield: 113.2 g = 92.4 percent. Melting point: 199°-200° C. (decomp.).